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Compound of Interest

Compound Name: BDP TMR maleimide

Cat. No.: B13718787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper storage, handling, and use of

BDP TMR maleimide, a bright borondipyrromethene-based fluorescent dye. The included

protocols offer step-by-step instructions for the conjugation of BDP TMR maleimide to thiol-

containing biomolecules, such as proteins and peptides, which is a common application in

microscopy and fluorescence polarization assays.

Section 1: Product Information and Storage
BDP TMR maleimide is a thiol-reactive fluorescent dye belonging to the borondipyrromethene

(BODIPY) class of fluorophores. It is characterized by its high fluorescence quantum yield and

brightness in the tetramethylrhodamine (TMR) channel. The maleimide functional group allows

for specific covalent attachment to sulfhydryl groups, primarily found in cysteine residues of

proteins.

Table 1: Physical and Spectral Properties of BDP TMR Maleimide
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Property Value Reference

Molecular Formula C₂₇H₂₇BF₂N₄O₄ [1][2]

Molecular Weight 520.34 g/mol [1][2]

Appearance Purple powder [1]

Excitation Maximum (λmax) 542 - 545 nm

Emission Maximum (λem) 570 - 574 nm

Molar Extinction Coefficient (ε) 55,000 L⋅mol⁻¹⋅cm⁻¹

Fluorescence Quantum Yield

(Φ)
0.64 - 0.95

Solubility Good in DCM, DMF, DMSO

Table 2: Recommended Storage and Handling Conditions
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Condition Recommendation Reference

Solid Form

Storage Temperature -20°C

Light Exposure
Store in the dark. Avoid

prolonged exposure to light.

Moisture Desiccate.

Shelf Life Up to 24 months upon receipt.

Transportation
Can be shipped at room

temperature for up to 3 weeks.

Stock Solutions

Solvent Anhydrous DMSO or DMF

Storage Temperature -20°C

Shelf Life Up to one month.

Handling

Prepare and use on the same

day if possible. Before use,

allow the vial to equilibrate to

room temperature for at least 1

hour.

Section 2: Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for BDP TMR maleimide is not readily available, the

hazards can be inferred from the general properties of maleimides. Maleimides are classified

as corrosive and toxic.

General Safety Recommendations:

Engineering Controls: Use only under a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.
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Handling: Do not breathe dust, vapor, mist, or gas. Avoid dust formation. Do not ingest.

First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water. If

swallowed, seek immediate medical assistance. Show the safety data sheet to the attending

physician.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place in a

corrosives area.

Section 3: Experimental Protocols
Preparation of Reagents
BDP TMR Maleimide Stock Solution:

Allow the vial of BDP TMR maleimide to warm to room temperature before opening to

prevent moisture condensation.

Prepare a 10 mM stock solution by dissolving the dye in anhydrous dimethyl sulfoxide

(DMSO) or dimethylformamide (DMF). For example, to prepare a 10 mM solution from 1 mg

of the dye (MW 520.34), add approximately 192 µL of solvent.

Vortex briefly to ensure the dye is fully dissolved.

If not used immediately, aliquot the stock solution into tightly sealed vials and store at -20°C

for up to one month, protected from light.

Protein/Biomolecule Solution:

Dissolve the thiol-containing protein or biomolecule in a degassed, amine-free buffer with a

pH of 7.0-7.5. Suitable buffers include PBS, HEPES, or Tris.

A typical protein concentration is between 1-10 mg/mL.

Degas the buffer by applying a vacuum for several minutes or by bubbling an inert gas (e.g.,

nitrogen or argon) through the solution. This is crucial as thiols are sensitive to oxidation.
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Optional: Reduction of Disulfide Bonds: If the protein contains disulfide bonds that need to be

reduced to generate free thiols for labeling, a reducing agent is required.

Add a 10-100 fold molar excess of a non-thiol-based reducing agent like TCEP (tris(2-

carboxyethyl)phosphine) to the protein solution.

Incubate the mixture for 20-60 minutes at room temperature.

If using a thiol-based reducing agent like DTT, it must be removed before adding the

maleimide dye, for example, by dialysis or using a desalting column.

Protein Labeling with BDP TMR Maleimide
The following protocol is a general guideline. The optimal dye-to-protein molar ratio and

reaction conditions should be determined empirically for each specific application.

Add the BDP TMR maleimide stock solution to the prepared protein solution. A starting point

for optimization is a 10:1 to 20:1 molar ratio of dye to protein.

Mix the reaction gently.

Flush the vial with an inert gas, seal it tightly, and protect it from light.

Incubate the reaction for 2 hours at room temperature or overnight at 4°C.

Purification of the Conjugate
After the incubation period, it is essential to remove any unreacted BDP TMR maleimide.

Suitable purification methods include:

Size-Exclusion Chromatography (SEC) / Gel Filtration: This is a common and effective

method. Use a resin with an appropriate molecular weight cutoff for the protein of interest

(e.g., Sephadex G-25).

Dialysis: This method is more suitable for water-soluble maleimides.
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High-Performance Liquid Chromatography (HPLC) or Fast Protein Liquid Chromatography

(FPLC): These methods can provide high-purity conjugates.

Collect the fractions containing the labeled protein.

Determination of Degree of Labeling (DOL)
The DOL, or the average number of dye molecules conjugated to each protein molecule, can

be calculated using spectrophotometry.

Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀) and at the

absorbance maximum of BDP TMR (Aₘₐₓ, ~545 nm).

Calculate the concentration of the dye using the Beer-Lambert law:

[Dye] (M) = Aₘₐₓ / εdye (where εdye for BDP TMR is 55,000 M⁻¹cm⁻¹)

Calculate the corrected protein absorbance to account for the dye's absorbance at 280 nm:

A₂₈₀,corrected = A₂₈₀ - (Aₘₐₓ × CF₂₈₀) (where CF₂₈₀ for BDP TMR is 0.16)

Calculate the protein concentration:

[Protein] (M) = A₂₈₀,corrected / εprotein (where εprotein is the molar extinction coefficient

of the specific protein)

Calculate the Degree of Labeling:

DOL = [Dye] / [Protein]

Section 4: Visualized Workflows and Relationships
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Chemical Structure of BDP TMR Maleimide
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Caption: Chemical structure of BDP TMR maleimide.
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Protein Labeling Experimental Workflow

1. Prepare Protein Solution
(1-10 mg/mL in degassed buffer, pH 7.0-7.5)

2. Optional: Reduce Disulfides
(Add TCEP, incubate 20-60 min)

3. Prepare BDP TMR Maleimide Stock
(10 mM in anhydrous DMSO/DMF)

If no reduction needed

If needed

4. Conjugation Reaction
(Add dye to protein, 10-20:1 molar ratio)

5. Incubate
(2h at RT or overnight at 4°C, in dark)

6. Purify Conjugate
(Size-exclusion chromatography)

7. Analyze Conjugate
(Calculate Degree of Labeling)

8. Store Conjugate
(4°C short-term, -20°C long-term)

Click to download full resolution via product page

Caption: Experimental workflow for protein labeling.
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Troubleshooting Common Labeling Issues

Low Degree of Labeling (DOL)

Were disulfide bonds reduced? Was the buffer pH between 7.0-7.5? Was the maleimide stock solution fresh?

Increase dye:protein ratio.
Increase incubation time.

Yes

Reduce protein with TCEP prior to labeling.

No

Check for competing thiols in buffer.

Yes

Adjust buffer pH to 7.0-7.5.

No

Consider protein aggregation.

Yes

Prepare fresh maleimide stock solution.

No

Click to download full resolution via product page

Caption: Decision tree for troubleshooting labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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